Cas no 44391-42-6 ((3R)-butane-1,3-diamine)

(3R)-butane-1,3-diamine structure
(3R)-butane-1,3-diamine structure
Product Name:(3R)-butane-1,3-diamine
CAS No:44391-42-6
MF:C4H12N2
MW:88.1514806747437
MDL:MFCD32277366
CID:1516390
PubChem ID:92168504
Update Time:2025-04-21

(3R)-butane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-2,3-Butanediaminium
    • (2R,3R)-(-)-2,3-BUTANEDIAMINE
    • (3R)-butane-1,3-diamine
    • 44391-42-6
    • UNII-45P4G56Q8R
    • L-1,3-butanediamine
    • 1,3-Butanediamine, (R)-
    • 1,3-Butanediamine, (R)-(-)-
    • Q27891794
    • J63.443C
    • 45P4G56Q8R
    • EN300-2513469
    • (R)-1,3-butanediamine
    • (R)-Butane-1,3-diamine
    • 1,3-Butanediamine, (3R)-
    • MDL: MFCD32277366
    • Inchi: 1S/C4H12N2/c1-4(6)2-3-5/h4H,2-3,5-6H2,1H3/t4-/m1/s1
    • InChI Key: RGTXVXDNHPWPHH-SCSAIBSYSA-N
    • SMILES: N[C@H](C)CCN

Computed Properties

  • Exact Mass: 88.10016
  • Monoisotopic Mass: 90.115698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 30.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.3
  • XLogP3: -0.9

Experimental Properties

  • Boiling Point: 124.5°C at 760 mmHg
  • Flash Point: 20.1°C
  • PSA: 52.04

(3R)-butane-1,3-diamine Pricemore >>

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